Cas no 1806362-94-6 (5-Amino-2-chlorophenylpropanal)

• Product Name: 5-Amino-2-chlorophenylpropanal
• CAS No: 1806362-94-6
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 4962223
• Update Time: 2025-06-08

5-Amino-2-chlorophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chlorophenylpropanal

• Inchi： 1S/C9H10ClNO/c1-6(5-12)8-4-7(11)2-3-9(8)10/h2-6H,11H2,1H3
• InChI Key： MFTNOPBVOWODTC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C=O)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1

Additional information on 5-Amino-2-chlorophenylpropanal

Introduction to 5-Amino-2-chlorophenylpropanal (CAS No. 1806362-94-6)

5-Amino-2-chlorophenylpropanal (CAS No. 1806362-94-6) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its aromatic ring substituted with a chlorine atom and an amino group, along with an aldehyde functional group. The combination of these functionalities makes it a valuable intermediate in the synthesis of more complex molecules, including pharmaceuticals and bioactive compounds.

The chemical formula of 5-Amino-2-chlorophenylpropanal is C₁₀H₁₁ClNO, and its molecular weight is 194.65 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits good solubility in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties make it suitable for a wide range of synthetic transformations and reactions.

In the realm of medicinal chemistry, 5-Amino-2-chlorophenylpropanal has been explored for its potential as a building block in the development of novel drugs. Recent studies have highlighted its role in the synthesis of compounds with anti-inflammatory, antiviral, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of 5-Amino-2-chlorophenylpropanal as a key intermediate in the synthesis of a series of novel indole derivatives with potent anti-inflammatory properties. These derivatives were found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making them promising candidates for the treatment of inflammatory diseases.

Another area where 5-Amino-2-chlorophenylpropanal has shown promise is in antiviral research. A research team from the University of California, Los Angeles (UCLA) published a study in 2020 that demonstrated the use of this compound as an intermediate in the synthesis of novel antiviral agents effective against RNA viruses, including influenza and coronaviruses. The synthesized compounds exhibited high selectivity indices and low cytotoxicity, suggesting their potential for further development into therapeutic agents.

In addition to its medicinal applications, 5-Amino-2-chlorophenylpropanal has also been investigated for its role in the development of bioactive materials. A study published in Biomaterials Science in 2022 explored the use of this compound as a functional monomer in the synthesis of polymer-based drug delivery systems. The resulting polymers showed enhanced biocompatibility and controlled drug release properties, making them suitable for targeted drug delivery applications.

The synthetic versatility of 5-Amino-2-chlorophenylpropanal is further exemplified by its use in combinatorial chemistry. Combinatorial approaches allow for the rapid generation of large libraries of compounds, which can be screened for various biological activities. A recent study published in Organic & Biomolecular Chemistry described a high-throughput method for synthesizing diverse derivatives of 5-Amino-2-chlorophenylpropanal, which were then evaluated for their biological activities using high-throughput screening techniques. This approach has significantly accelerated the discovery process for new bioactive compounds.

Safety considerations are crucial when handling any chemical compound, including 5-Amino-2-chlorophenylpropanal. While this compound is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working under a fume hood to minimize exposure to vapors.

In conclusion, 5-Amino-2-chlorophenylpropanal (CAS No. 1806362-94-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure makes it an attractive building block for the synthesis of bioactive molecules with diverse therapeutic properties. Ongoing research continues to uncover new applications and possibilities for this compound, further solidifying its importance in the fields of medicinal chemistry and materials science.